3-[5-(1,3-Oxazol-5-yl)-2-furyl]thiophene-2-carboxylic acid

• IUPAC Name: 3-[5-(1,3-oxazol-5-yl)furan-2-yl]thiophene-2-carboxylic acid
• InChI: InChI=1S/C12H7NO4S/c14-12(15)11-7(3-4-18-11)8-1-2-9(17-8)10-5-13-6-16-10/h1-6H,(H,14,15)
• InChI Key: KWICLWJOXGYLQG-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1C2=CC=C(O2)C3=CN=CO3)C(=O)O
• Molecular Formula: C12H7NO4S
• Molecular Weight: 261.25 g/mol

Description

“3-[5-(1,3-Oxazol-5-yl)-2-furyl]thiophene-2-carboxylic acid” is a compound that contains an oxazole ring, a furan ring, and a thiophene ring. Oxazole is a heterocyclic compound with a five-membered ring containing an oxygen atom and a nitrogen atom. Thiophene is a five-membered ring with one sulfur atom.

Molecular Structure Analysis

Oxazoles have a doubly unsaturated 5-membered ring with one oxygen atom at position 1 and a nitrogen atom at position 3. Thiophene contains a five-membered ring made up of one sulfur atom. The specific molecular structure of “3-[5-(1,3-Oxazol-5-yl)-2-furyl]thiophene-2-carboxylic acid” is not detailed in the retrieved data.

Scientific Research Applications

Oxidation and Synthesis in Chemistry

• Oxidation processes involving similar compounds, such as 2-hetarylbenzimidazoles, are essential in chemical research for producing carboxylic acids and formyl derivatives (El’chaninov, Simonov, & Simkin, 1982). This process demonstrates the significance of oxidative reactions in the synthesis of heterocyclic compounds.

Heterocyclic Compound Synthesis

• The creation of heterocyclic compounds, such as thiophene- and furan-2-carboxylic acids, plays a crucial role in expanding the diversity of chemical entities for potential applications in various fields (Gorak et al., 2009). These compounds are integral to developing new chemicals with unique properties and potential applications.

Biological Activity and Medicinal Chemistry

• Thiophene-containing compounds, including those similar to 3-[5-(1,3-Oxazol-5-yl)-2-furyl]thiophene-2-carboxylic acid, are noted for their diverse biological activities. They have been researched for anticancer, antibacterial, antiviral, and antioxidant properties (Mabkhot et al., 2017). This highlights the potential of these compounds in medicinal chemistry and drug development.

Antibacterial and Antifungal Properties

• Compounds derived from 5-heteroaryl-2-thiophenecarboxylic acids, closely related to the mentioned acid, have been explored for their antibacterial and antifungal properties (Iradyan et al., 2014). This area of research underscores the importance of such compounds in the development of new antimicrobial agents.

Synthesis of Novel Heterocyclic Derivatives

• The synthesis of novel heterocyclic derivatives using thiophene carboxylic acids, similar to the compound , has been explored for their potential in developing new chemical entities with unique properties (Shipilovskikh et al., 2020). This research is crucial for expanding the chemical space and exploring new applications in various industries.